![molecular formula C20H29NO11 B4303522 N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine](/img/structure/B4303522.png)
N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine
Overview
Description
N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine, also known as AHSA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AHSA is a derivative of glucosamine, a naturally occurring compound in the body that plays a vital role in the synthesis of glycosylated proteins and lipids.
Mechanism of Action
The mechanism of action of N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt and NF-κB pathways. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in gene expression and chromatin remodeling.
Biochemical and Physiological Effects
This compound has been shown to modulate various biochemical and physiological processes in the body. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which play a critical role in tissue remodeling and cancer progression. This compound also exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, this compound has been shown to improve mitochondrial function and reduce mitochondrial damage in diabetic animal models.
Advantages and Limitations for Lab Experiments
N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine has several advantages for lab experiments. This compound is a stable compound that can be easily synthesized and purified. This compound is also water-soluble, which makes it suitable for in vitro and in vivo studies. However, this compound has some limitations for lab experiments. This compound has low bioavailability, which limits its effectiveness in animal models. This compound also exhibits poor membrane permeability, which makes it difficult to target intracellular signaling pathways.
Future Directions
N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine has significant potential for therapeutic applications in various diseases. Future research should focus on improving the bioavailability and membrane permeability of this compound to enhance its therapeutic effectiveness. In addition, future studies should investigate the safety and toxicity of this compound in animal models and humans. This compound also has potential as a diagnostic tool for cancer and other diseases, and future studies should explore its diagnostic applications. Overall, this compound is a promising compound that warrants further investigation for its potential therapeutic applications.
Scientific Research Applications
N-(4-acetylphenyl)-4-O-hexopyranosylhexopyranosylamine has been studied extensively for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound also exhibits anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models.
properties
IUPAC Name |
1-[4-[[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]amino]phenyl]ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO11/c1-8(24)9-2-4-10(5-3-9)21-19-16(28)15(27)18(12(7-23)30-19)32-20-17(29)14(26)13(25)11(6-22)31-20/h2-5,11-23,25-29H,6-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPHANHJMFQREFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO11 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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